3-(4-methylbenzyl)-2-((3-methylbenzyl)thio)pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 5-[(4-methylphenyl)methyl]-4-[(3-methylphenyl)methylsulfanyl]-8-thia-3,5,10-triazatricyclo[7.4.0.02,7]trideca-1(9),2(7),3,10,12-pentaen-6-one
• InChI: InChI=1S/C25H21N3OS2/c1-16-8-10-18(11-9-16)14-28-24(29)22-21(20-7-4-12-26-23(20)31-22)27-25(28)30-15-19-6-3-5-17(2)13-19/h3-13H,14-15H2,1-2H3
• InChI Key: APIBORTZYLYDDK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C(=O)C3=C(C4=C(S3)N=CC=C4)N=C2SCC5=CC=CC(=C5)C
• Molecular Formula: C25H21N3OS2
• Molecular Weight: 443.6 g/mol

Description

3-(4-methylbenzyl)-2-((3-methylbenzyl)thio)pyrido[3',2':4,5]thieno[3,2-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C25H21N3OS2 and its molecular weight is 443.58. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Structural Analysis

• The synthesis of novel pyrido[3', 2' :4,5]thieno[3,2-d]pyrimidin-4(3H)-ones and related compounds have been explored, providing a foundation for the development of various derivatives with potential biological applications. These efforts involve the treatment of intermediary compounds with appropriate amines, leading to the formation of various substituted derivatives (Ho, 2001).

Pharmacological Potential

• A study synthesized new thieno[2,3-d]pyrimidin-4(3H)-one derivatives, evaluating their antibacterial and antifungal activities. Some compounds showed higher antifungal activity against Candida species than fluconazole, indicating the potential for developing new antimicrobial agents (Kahveci et al., 2020).

Advanced Heterocyclic System Development

• Research into the reactivity of related pyrido[3′,2′:4,5]furo(thieno)[3,2-d]pyrimidin-7(8)-ones with alkyl mono- and di-halides has led to the synthesis of new heterocyclic systems. These systems contain thiazolo[3,2-a]pyrimidine and pyrimido[2,1-b]thiazine moieties, illustrating the compound's versatility in creating structurally diverse molecules with potential biological significance (Sirakanyan et al., 2015).

Antimicrobial and Antitumor Activities

• Some derivatives have been identified to possess antistaphylococcal activity, underscoring the therapeutic potential of these compounds in addressing bacterial infections. This highlights the importance of structural modifications in enhancing biological activity (Kostenko et al., 2008).
• The antitumor activities of new amino derivatives of pyrido3′,2′:4,5thieno[3,2-d]pyrimidines have been evaluated, revealing that some compounds exhibit pronounced antitumor activity. The study suggests a dependence of compound activity on the nature of the amine fragments, providing insights into designing more effective antitumor agents (Sirakanyan et al., 2019).